Cas no 92653-78-6 (2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]-)

• Product Name: 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]-
• CAS No: 92653-78-6
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 2190774
• Update Time: 2025-10-30

2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• N4-methyl-5-(3,4,5-trimethoxybenzyl)-pyrimidine-2,4-diamine
• N'-Methyl-5-(3,4,5-trimethoxybenzyl)-2,4-pyrimidinediamine
• 4-N-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• CID 101012641
• 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]-
• 2-Amino-4-methylamino-5-(3,4,5-trimethoxybenzyl)pyrimidine
• N4-Methyl-5-(3,4,5-trimethoxybenzyl
• N4-Methyl-5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine

• Inchi： 1S/C15H20N4O3/c1-17-14-10(8-18-15(16)19-14)5-9-6-11(20-2)13(22-4)12(7-9)21-3/h6-8H,5H2,1-4H3,(H3,16,17,18,19)
• InChI Key： MNKKQQWDHRYULB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1NC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 1.6
• Topological Polar Surface Area: 91.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]-

Introduction to 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- (CAS No. 92653-78-6)

2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- (CAS No. 92653-78-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- is characterized by a central pyrimidine ring with specific substituents that contribute to its unique pharmacological profile. The presence of the methyl group at the N4 position and the trimethoxyphenyl moiety at the 5-position are key structural features that influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

In addition to its antiviral properties, this compound has shown promise in cancer research. A study published in Cancer Research in 2022 reported that 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. The compound's ability to target multiple signaling pathways involved in cancer progression makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- have also been extensively studied. Research conducted by a team at the University of California found that the compound has favorable absorption and distribution profiles in animal models. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent.

Safety and toxicity assessments are essential for any compound with therapeutic potential. Preliminary studies have indicated that 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in animal models. However, further comprehensive safety evaluations are necessary before it can be advanced to clinical trials.

The synthetic route for producing 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- has been optimized to ensure high yields and purity. A multi-step synthesis involving condensation reactions and functional group manipulations has been developed by researchers at several leading pharmaceutical companies. This synthetic strategy not only enhances the efficiency of production but also reduces the environmental impact associated with chemical synthesis.

In conclusion, 2,4-Pyrimidinediamine, N4-methyl-5-[(3,4,5-trimethoxyphenyl)methyl]- (CAS No. 92653-78-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.